Cas no 130189-66-1 (Phenol,4,4'-[(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis(nitrilomethylidyne)]bis-(9CI))

• Product Name: Phenol,4,4'-[(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis(nitrilomethylidyne)]bis-(9CI)
• CAS No: 130189-66-1
• MF: C₄₀H₂₈N₄O₂
• MW: 596.675929069519
• CID: 144838
• PubChem ID: 3076112
• Update Time: 2025-04-19

Phenol,4,4'-[(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis(nitrilomethylidyne)]bis-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-[(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis(nitrilomethylidyne)]bis-(9CI)
• 4-[[[(6Z,12Z)-2-[(4-oxocyclohexa-2,5-dien-1-ylidene)methylamino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]amino]methylidene]cyclohexa-2,5-dien-1-one
• 4,4'-((6,12-Diphenyldibenzo(b,f)(1,5)diazocine-2,8-diyl)bis(nitrilomethylidyne))bisphenol
• Phenol, 4,4'-((6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diyl)bis(nitrilomethylidyne))bis-
• 130189-66-1
• BRN 4220037

• Inchi： 1S/C40H28N4O2/c45-33-17-11-27(12-18-33)25-41-31-15-21-37-35(23-31)39(29-7-3-1-4-8-29)43-38-22-16-32(42-26-28-13-19-34(46)20-14-28)24-36(38)40(44-37)30-9-5-2-6-10-30/h1-26,45-46H/b39-35-,40-36-,41-25+,42-26+,43-38-,43-39-,44-37-,44-40-
• InChI Key： YUURKQMGKXTFNR-AQRXLORZSA-N
• SMILES： OC1C=CC(=CC=1)/C=N/C1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC1C=CC(=CC=1C(C1C=CC=CC=1)=N2)/N=C/C1C=CC(=CC=1)O |c:24,40|

Computed Properties

• Exact Mass: 596.22144
• Monoisotopic Mass: 596.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 6
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.3
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• PSA: 82.92